Cas no 2137830-24-9 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide
• CAS No: 2137830-24-9
• MF: C₁₁H₁₃N₅O₂S
• MW: 279.318219900131
• CID: 5866834
• PubChem ID: 165472748
• Update Time: 2025-07-21

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide
• 2137830-24-9
• EN300-1115473

• Inchi： 1S/C11H13N5O2S/c1-7-3-8(11(12)13)4-10(15-7)16-6-9(5-14-16)19(2,17)18/h3-6H,1-2H3,(H3,12,13)
• InChI Key： FJWPPMJTANAYGD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C=C(C(=N)N)C=C(C)N=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 279.07899585g/mol
• Monoisotopic Mass: 279.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyrazole core substituted with a methanesulfonyl group and a pyridine moiety linked via a carboximidamide functional group, exhibits intriguing chemical and biological properties that make it a promising candidate for further research and development.

The structural composition of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9) is meticulously designed to interact with biological targets in a specific manner. The pyrazole ring, known for its versatility in drug design, serves as a scaffold that can be modified to enhance binding affinity and selectivity. The methanesulfonyl group at the 4-position of the pyrazole ring introduces a polar, charged moiety that can facilitate interactions with polar residues in protein binding pockets. Additionally, the presence of a methyl group at the 6-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its overall reactivity and solubility.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9) to various biological targets with high accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a compelling candidate for therapeutic applications. For instance, computational simulations have suggested that this compound may interact with the active site of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation.

In vitro studies have begun to elucidate the pharmacological profile of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9). Initial experiments have demonstrated its ability to inhibit the activity of COX enzymes, reducing prostaglandin synthesis and thereby mitigating inflammatory responses. The compound's potency and selectivity in these assays are comparable to those of existing anti-inflammatory agents, suggesting its potential as a lead compound for novel therapeutics.

The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-6-methylpyridine-4-carboximidamide (CAS No. 2137830-24-9) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methanesulfonyl group into the pyrazole ring is particularly challenging, requiring specialized reagents and catalysts to achieve optimal results. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development.

The biological activity of 2-(4-methanesulfonyl-1H-pyrazol-1-y)-6-methylpyridinecarboximidamide (CAS No. 2137830249) has also been explored in cellular models. Preliminary data indicate that this compound can modulate signaling pathways associated with inflammation and cell proliferation. These effects make it a promising candidate for treating conditions such as rheumatoid arthritis, where inflammation plays a central role. Additionally, its ability to interact with specific cellular targets suggests potential applications in oncology, particularly in developing treatments for cancers driven by aberrant signaling pathways.

As research continues to uncover new therapeutic applications for 2-(4-methanesulfonyl -1H-pyrazol -1 -yl ) -6 -methylpyridine -carboximidamide (CAS No. 2137830249), collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships can accelerate the translation of laboratory findings into clinical trials, bringing new treatments to patients more quickly. Furthermore, advancements in drug delivery systems may enhance the bioavailability and targeted action of this compound, improving its efficacy in vivo.

The future prospects for 2-(4 -methanesulfony l -1 H -pyrazol -1 -yl ) -6 -methylpyridinecarboximidamide (CAS No. 2137830249) are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacokinetic properties and explore novel therapeutic indications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are poised to unlock the full potential of this compound as a therapeutic agent.